3-(3-methylbutyl)-8-[(5-methyl-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• IUPAC Name: 3-(3-methylbutyl)-8-[2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C18H28N4O4/c1-12(2)4-7-22-11-18(26-17(22)25)5-8-21(9-6-18)15(23)10-14-13(3)19-20-16(14)24/h12H,4-11H2,1-3H3,(H2,19,20,24)
• InChI Key: FSNFYTHWWJLERB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NN1)CC(=O)N2CCC3(CC2)CN(C(=O)O3)CCC(C)C
• Molecular Formula: C18H28N4O4
• Molecular Weight: 364.4 g/mol

Description

The compound belongs to a class of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, a group known for varied biological activities and chemical properties. These compounds have been extensively studied for their antihypertensive activities and ability to function as alpha-adrenergic blockers, particularly in hypertension models in rats and dogs (Caroon et al., 1981).

Synthesis Analysis

The synthesis involves multi-step reactions including Knoevenagel condensation, epoxidation, and nucleophilic substitution, leading to a variety of 1-oxa-3,8-diazaspiro[4.5]decan-2-one derivatives. Specific methods and reactions vary based on the desired substitutions and the targeted medicinal properties (Kirschke et al., 1994).

Molecular Structure Analysis

The structural analysis of these compounds often involves molecular mechanics energy minimization techniques to understand their conformations and potential biological activities. The spiro and diazaspiro frameworks contribute to their unique chemical and physical properties, influencing their interaction with biological targets (Farag et al., 2008).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, including acylation, alkylation, and cycloaddition, leading to diverse derivatives with potential biological activities. Their reactivity is significantly influenced by the steric and electronic properties of the substituents attached to the spiro framework (Tsukamoto et al., 1995).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are critical for understanding the compound's behavior in biological systems. These properties are determined by the compound's molecular structure and substituents (Tóth et al., 1997).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity, are central to the compound's biological activities and interactions. The presence of different functional groups such as the pyrazole ring and the diazaspiro framework plays a significant role in these properties (Satyamurthy et al., 1984).